Cas no 1342111-12-9 (2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid)

• Product Name: 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid
• CAS No: 1342111-12-9
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 6421212
• PubChem ID: 63921474
• Update Time: 2025-10-20

2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid
• 1342111-12-9
• EN300-1123200
• AKOS013236318

• Inchi： 1S/C9H12ClN3O2/c10-7-3-12-13(4-7)5-9(11,8(14)15)6-1-2-6/h3-4,6H,1-2,5,11H2,(H,14,15)
• InChI Key： CDBOWHCCNFKBOR-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(=O)O)(C1CC1)N

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid

Comprehensive Overview of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid (CAS No. 1342111-12-9)

2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid (CAS 1342111-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring, a 4-chloropyrazole moiety, and an amino acid backbone, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating biological pathways, such as enzyme inhibition or receptor binding, which aligns with current trends in precision medicine and targeted therapy.

The compound's synthetic route and structure-activity relationship (SAR) have been explored in recent studies, especially in the context of small-molecule drug development. Its chiral center at the 2-position of the propanoic acid chain offers opportunities for enantioselective synthesis, a hot topic in green chemistry and asymmetric catalysis. Given the rising demand for sustainable synthesis methods, this compound serves as a case study for optimizing yield and reducing waste in multi-step reactions.

In the realm of computational chemistry, 1342111-12-9 has been modeled for its molecular docking properties, with simulations suggesting affinity for certain protein targets. This aligns with the growing use of AI-driven drug design, where researchers leverage machine learning to predict bioactive conformations. Such applications resonate with industry trends toward high-throughput screening and virtual compound libraries.

From a commercial perspective, the compound's patent landscape reveals its inclusion in several proprietary formulations, particularly in early-stage therapeutic candidates. Its 4-chloropyrazole group is notable for enhancing metabolic stability, a key consideration in ADME/Tox profiling. These attributes make it relevant to discussions on drug repurposing and fragment-based drug discovery—topics frequently searched in academic and industrial circles.

Analytical characterization of 2-amino-3-(4-chloro-1H-pyrazol-1-yl)-2-cyclopropylpropanoic acid typically involves HPLC, NMR, and mass spectrometry, techniques central to modern quality control protocols. The compound's logP and pKa values have been experimentally determined, providing insights into its solubility and bioavailability—critical parameters for formulation scientists.

Emerging applications include its role in peptide mimetics and prodrug strategies, addressing challenges in drug delivery. As the pharmaceutical industry shifts toward personalized therapies, compounds like 1342111-12-9 exemplify the intersection of medicinal chemistry and biomolecular engineering. Its adaptability to click chemistry modifications further expands its utility in bioconjugation and probe design.

In summary, CAS 1342111-12-9 represents a multifaceted tool for researchers exploring structure-based drug design, chemical biology, and material science. Its integration into contemporary workflows underscores the importance of heterocyclic compounds in advancing life sciences innovation.